Cas no 476199-13-0 (4-methoxybenzobthiophene-2-carbonitrile)

• Product Name: 4-methoxybenzobthiophene-2-carbonitrile
• CAS No: 476199-13-0
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 835446
• PubChem ID: 23568954
• Update Time: 2025-06-11

4-methoxybenzobthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonitrile, 4-methoxy-
• 4-METHOXYBENZO[B]THIOPHENE-2-CARBONITRILE
• 4-methoxybenzothiophene-2-carbonitrile
• 4-Methoxy-1-benzothiophene-2-carbonitrile
• CS-M0636
• CS-13678
• 476199-13-0
• SCHEMBL4805678
• NPZRJYCTEAXADH-UHFFFAOYSA-N
• AKOS006320261
• DB-349476
• 4-methoxybenzobthiophene-2-carbonitrile

• Inchi： 1S/C10H7NOS/c1-12-9-3-2-4-10-8(9)5-7(6-11)13-10/h2-5H,1H3
• InChI Key： NPZRJYCTEAXADH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 189.02483502g/mol
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-methoxybenzobthiophene-2-carbonitrile

Research Briefing on 4-Methoxybenzobthiophene-2-carbonitrile (CAS: 476199-13-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-methoxybenzobthiophene-2-carbonitrile (CAS: 476199-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

One of the most notable applications of 4-methoxybenzobthiophene-2-carbonitrile is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors targeting specific kinases, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-methoxybenzobthiophene-2-carbonitrile exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are frequently implicated in non-small cell lung cancer.

In addition to its role in kinase inhibition, 4-methoxybenzobthiophene-2-carbonitrile has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics. Furthermore, computational docking studies have provided insights into the molecular interactions between this compound and bacterial targets, paving the way for rational drug design.

The synthetic versatility of 4-methoxybenzobthiophene-2-carbonitrile further enhances its appeal in pharmaceutical research. Recent advancements in organic synthesis have enabled the efficient production of this compound and its derivatives, facilitating high-throughput screening and structure-activity relationship (SAR) studies. For example, a 2022 publication in Organic Letters detailed a novel catalytic method for the synthesis of 4-methoxybenzobthiophene-2-carbonitrile derivatives, which significantly improved yield and purity compared to traditional methods. This methodological innovation has accelerated the exploration of its pharmacological potential.

Despite these promising developments, challenges remain in the clinical translation of 4-methoxybenzobthiophene-2-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a valuable tool for drug discovery. Ongoing research is expected to uncover additional applications, particularly in the context of personalized medicine and targeted therapies.

In conclusion, 4-methoxybenzobthiophene-2-carbonitrile (CAS: 476199-13-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual role as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic methodologies, underscores its potential to address unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic repertoire, ensuring its transition from bench to bedside.